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Compound of Interest

Compound Name: 5-Methylhexane-1,5-diol

CAS No.: 1462-11-9

Cat. No.: B156353

Get Quote

For researchers and professionals in the fast-paced world of drug development and scientific

research, the responsible management of chemical waste is not just a regulatory hurdle, but a

cornerstone of a safe and ethical laboratory environment. This guide provides a detailed, step-

by-step protocol for the proper disposal of 5-Methylhexane-1,5-diol, ensuring the safety of

laboratory personnel and the protection of our environment.

Understanding the Compound: Safety and Hazard
Profile
Before any disposal procedure, a thorough understanding of the chemical's properties is

paramount. 5-Methylhexane-1,5-diol (CAS No. 1462-11-9) is a flammable liquid and vapor

that can cause skin and serious eye irritation.[1] It may also cause respiratory irritation.[1] A

comprehensive understanding of these hazards informs every step of the handling and

disposal process.

Key Safety and Physical Properties:
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Property Value Source

Molecular Formula C7H16O2 PubChem[1]

Molecular Weight 132.20 g/mol PubChem[1]

GHS Hazard Classification

Flammable liquid and vapor

(Category 3), Skin irritation

(Category 2), Serious eye

irritation (Category 2A),

Specific target organ toxicity –

single exposure (respiratory

tract irritation)

PubChem[1]

The Core Principle: Hazardous Waste Management
Due to its flammability and irritant properties, 5-Methylhexane-1,5-diol must be treated as

hazardous waste.[1][2] Improper disposal, such as pouring it down the drain or discarding it

with regular trash, can lead to serious consequences, including environmental contamination

and fire hazards.[2][3]

It is crucial to note that diluting hazardous waste as a means of disposal is illegal and

ineffective.[4] Even when diluted, the chemical properties that render it hazardous remain, and

it must be managed through the appropriate hazardous waste stream.[4]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe and compliant disposal of 5-
Methylhexane-1,5-diol.

Personal Protective Equipment (PPE):
Before handling the chemical for disposal, ensure you are wearing the appropriate PPE:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A lab coat or chemical-resistant apron.
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Waste Collection and Containerization:
Designated Waste Container: Use a dedicated, chemically compatible container for

collecting 5-Methylhexane-1,5-diol waste. Glass bottles are often a suitable choice.[5] The

container must have a secure, tightly sealing lid to prevent leaks and vapor release.

Clear Labeling: The container must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "5-Methylhexane-1,5-diol". If it is in a solution, the solvent must also be

specified on the label.[5]

Segregation: This waste stream should be segregated from other chemical wastes to prevent

accidental reactions.[5] Specifically, keep it away from strong oxidizing agents, acids, and

bases.

Headspace: Do not overfill the waste container. Leave at least 10% of headspace to

accommodate any potential vapor expansion.[5]

Storage of Hazardous Waste:
Designated Area: Store the sealed hazardous waste container in a designated, well-

ventilated, and cool secondary containment area.[5]

Ignition Sources: The storage area must be free of any potential ignition sources, such as

open flames, hot plates, or sparking equipment.[4]

Accumulation Time: Be aware of and adhere to your institution's guidelines regarding the

maximum time hazardous waste can be accumulated in the laboratory before it is collected.

[5]

Arranging for Disposal:
Contact EHS: The final step is to contact your institution's Environmental Health and Safety

(EHS) department or the designated hazardous waste management office to schedule a

pickup.[5]

Provide Information: Be prepared to provide accurate information about the waste, including

the chemical name, quantity, and any other relevant details.[5]
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Documentation: Follow all institutional procedures for completing waste manifest

documentation.[5]

Emergency Procedures for Spills
In the event of a spill, immediate and appropriate action is critical.

Small Spills: For small spills that can be cleaned up in less than 15 minutes, use absorbent

pads from a chemical spill kit to contain and absorb the liquid.[4] Dispose of the

contaminated absorbent materials as hazardous waste.

Large Spills: If a spill is large or poses a significant health threat, evacuate the area, warn

others, and contact your institution's emergency response team.[4]
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Regulatory Context
The disposal of 5-Methylhexane-1,5-diol falls under the regulations for hazardous waste due

to its ignitability. The U.S. Environmental Protection Agency (EPA) regulates ignitable

hazardous wastes under the Resource Conservation and Recovery Act (RCRA).[3] Aqueous

solutions containing less than 24% alcohol by volume may be exempt from these regulations,

but this exemption is unlikely to apply to pure or highly concentrated forms of 5-Methylhexane-
1,5-diol used in laboratory settings.[6][7] Therefore, it is essential to manage it as a regulated

hazardous waste.

Conclusion
The proper disposal of 5-Methylhexane-1,5-diol is a critical aspect of laboratory safety and

environmental responsibility. By following these detailed procedures, researchers and drug

development professionals can ensure they are in compliance with regulations, protecting

themselves and their colleagues, and contributing to a culture of safety and sustainability within

their institutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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